Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the intricate landscape of inflammation, a class of bioactive lipids known as phospholipids plays a pivotal role in orchestrating the cellular and molecular events that drive both acute and chronic inflammatory responses. Among these, 1-O-hexadecyl-2-acetyl-sn-glycero-3-phosphocholine, more commonly known as Platelet-Activating Factor (PAF), stands out as a potent pro-inflammatory mediator. However, to fully appreciate the therapeutic potential of targeting PAF, it is crucial to understand its activities in the context of other key inflammatory phospholipids, namely lysophosphatidic acid (LPA) and sphingosine-1-phosphate (S1P), as well as the immunomodulatory phospholipid, phosphatidylserine (PS).
This guide provides a comprehensive comparison of these critical lipid mediators, delving into their distinct biosynthetic pathways, receptor-mediated signaling, and their often-contrasting roles in inflammation. We will explore the experimental data that underpins our current understanding and provide detailed protocols for key assays used to dissect their biological functions.
The Pro-Inflammatory Powerhouses: PAF, LPA, and S1P
Platelet-Activating Factor (PAF), lysophosphatidic acid (LPA), and sphingosine-1-phosphate (S1P) are potent signaling molecules that exert their effects by binding to specific G-protein coupled receptors (GPCRs) on the surface of target cells. While all three are implicated in inflammation, their mechanisms of action and the nuances of their effects differ significantly.
1-O-hexadecyl-2-acetyl-sn-glycero-3-phosphocholine (Platelet-Activating Factor; PAF)
PAF is a highly potent phospholipid mediator involved in a wide array of physiological and pathological processes, including platelet aggregation, inflammation, and anaphylaxis.[1][2]
Biosynthesis: PAF is synthesized via two primary pathways:
-
Remodeling Pathway: This is the predominant pathway during inflammation. It involves the modification of existing membrane phospholipids, primarily phosphatidylcholine. The key enzyme, phospholipase A2 (PLA2), removes the fatty acid at the sn-2 position, and a subsequent acetylation by lysophosphatidylcholine acetyltransferase (LPCAT) yields PAF.[3][4][5] This pathway is rapidly activated by inflammatory stimuli.[5]
-
De Novo Pathway: This pathway synthesizes PAF from simpler precursors and is thought to be more involved in maintaining physiological levels of PAF.[3][4][6]
Signaling and Receptors: PAF exerts its effects through a single, high-affinity G-protein coupled receptor known as the PAF receptor (PAFR).[7][8] Upon PAF binding, the PAFR can couple to various G-proteins, including Gq, Gi, and G12/13, leading to the activation of multiple downstream signaling cascades.[2][9]
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PAF -> PAFR;
PAFR -> Gq;
Gq -> PLC;
PLC -> IP3;
PLC -> DAG;
IP3 -> Ca_release;
DAG -> PKC;
PKC -> MAPK;
MAPK -> Inflammation;
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Platelet-Activating Factor (PAF) Signaling Pathway.
Role in Inflammation: PAF is a potent pro-inflammatory mediator that can:
-
Induce platelet aggregation and degranulation.[10]
-
Increase vascular permeability, leading to edema.
-
Act as a potent chemoattractant for leukocytes, particularly neutrophils and eosinophils.[9]
-
Stimulate the production of other inflammatory mediators, such as cytokines and eicosanoids.[7]
-
At extremely low concentrations (10⁻¹² mol/L), PAF can trigger severe airway inflammation, mimicking asthma symptoms.[3]
Lysophosphatidic Acid (LPA)
LPA is another bioactive phospholipid with a wide range of cellular effects, including cell proliferation, migration, and survival.[11] Its role in inflammation is complex, with both pro- and anti-inflammatory actions reported depending on the context.
Biosynthesis: Extracellular LPA is primarily produced from lysophosphatidylcholine by the action of the enzyme autotaxin (ATX), a lysophospholipase D.[12][13][14] Intracellularly, LPA can be generated from phosphatidic acid via phospholipase A-type enzymes.[13]
Signaling and Receptors: LPA signals through at least six distinct GPCRs, designated LPA1-6.[15][16] These receptors couple to a variety of G-proteins, including Gq/11, Gi/o, G12/13, and Gs, leading to a diverse array of downstream signaling events.[11][17]
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Gq [label="Gq/11"];
Gi [label="Gi/o"];
G1213 [label="G12/13"];
PLC [label="PLC"];
AC [label="Adenylyl Cyclase"];
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LPA -> LPAR;
LPAR -> Gq;
LPAR -> Gi;
LPAR -> G1213;
Gq -> PLC;
Gi -> AC;
G1213 -> Rho;
PLC -> IP3;
PLC -> DAG;
AC -> cAMP;
Rho -> Cytoskeletal_Rearrangement;
IP3 -> Ca_release;
DAG -> PKC;
Cytoskeletal_Rearrangement -> Cell_Migration;
}
Lysophosphatidic Acid (LPA) Signaling Pathways.
Role in Inflammation: The inflammatory role of LPA is multifaceted:
-
Pro-inflammatory: LPA can promote the infiltration of immune cells and stimulate the production of inflammatory cytokines like IL-6 and IL-8.[18]
-
Context-Dependent: The specific inflammatory response to LPA depends on the receptor subtype expressed on the target cell and the surrounding microenvironment.
Sphingosine-1-Phosphate (S1P)
S1P is a critical signaling sphingolipid involved in regulating a vast number of physiological processes, including cell survival, migration, and immune cell trafficking.[19][20]
Biosynthesis: S1P is generated from sphingosine through the action of sphingosine kinases (SphKs), SphK1 and SphK2.[21][22] S1P levels are tightly regulated by its synthesis and degradation by S1P phosphatases and S1P lyase.[21]
Signaling and Receptors: S1P signals through five specific GPCRs, S1P1-5.[20][23] These receptors couple to different G-proteins, leading to the activation of various downstream pathways, including the PI3K-Akt, MAPK, and PLC pathways.[24]
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S1P -> S1PR;
S1PR -> Gi;
S1PR -> Gq;
S1PR -> G1213;
Gi -> PI3K;
Gq -> PLC;
G1213 -> Rho;
PI3K -> Akt;
PLC -> IP3;
PLC -> DAG;
Akt -> Cell_Survival;
IP3 -> Ca_release;
Rho -> Cytoskeletal_Rearrangement;
Gi -> Lymphocyte_Trafficking;
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Sphingosine-1-Phosphate (S1P) Signaling Pathways.
Role in Inflammation: S1P has a dual role in inflammation:
-
Pro-inflammatory: S1P can promote the production of pro-inflammatory cytokines and chemokines.[22]
-
Anti-inflammatory/Pro-resolving: A key function of S1P is the regulation of lymphocyte trafficking. The S1P gradient between lymphoid organs and the blood is crucial for lymphocyte egress, and disruption of this gradient can lead to immunosuppression.[22] This is the mechanism of action for the multiple sclerosis drug Fingolimod (FTY720), an S1P receptor modulator.[25]
The Immunomodulator: Phosphatidylserine (PS)
In contrast to the largely pro-inflammatory nature of PAF, LPA, and S1P, phosphatidylserine (PS) is primarily recognized for its role in immune suppression and the resolution of inflammation.
Mechanism of Action: In healthy cells, PS is strictly localized to the inner leaflet of the plasma membrane.[26] During apoptosis, this asymmetry is lost, and PS is exposed on the outer surface of the cell.[26][27] This externalized PS acts as an "eat-me" signal, promoting the recognition and engulfment of apoptotic cells by phagocytes in a process called efferocytosis.[28][29]
Signaling and Receptors: Phagocytes recognize exposed PS through various receptors, including the T-cell immunoglobulin and mucin domain (TIM) family, BAI1, and Stabilin-2, as well as bridging molecules like Gas6 and Protein S that bind to TAM receptors (Tyro3, Axl, Mer).[1] The phosphatidylserine receptor (PSR) has also been identified and is implicated in inhibiting excessive inflammation.[1]
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Phosphatidylserine (PS) Anti-inflammatory Signaling.
Role in Inflammation: The exposure of PS and subsequent efferocytosis are critical for maintaining tissue homeostasis and preventing autoimmunity. This process is actively anti-inflammatory and leads to:
-
The production of anti-inflammatory cytokines such as IL-10 and TGF-β.[30][31]
-
The suppression of pro-inflammatory cytokine production, including TNF-α and IL-1β.[1][32]
-
Inhibition of immune responses in vivo.[31]
Comparative Analysis
The following table summarizes the key characteristics of PAF, LPA, S1P, and PS.
| Feature | 1-O-hexadecyl-2-acetyl-sn-glycero-3 (PAF) | Lysophosphatidic Acid (LPA) | Sphingosine-1-Phosphate (S1P) | Phosphatidylserine (PS) |
| Primary Role in Inflammation | Potent Pro-inflammatory | Pro-inflammatory and Context-Dependent | Dual Role: Pro- and Anti-inflammatory | Primarily Anti-inflammatory/Immunosuppressive |
| Receptor(s) | PAFR (single GPCR)[7][8] | LPA1-6 (GPCRs)[15][16] | S1P1-5 (GPCRs)[20][23] | Various, including TIMs, TAMs, PSR[1] |
| Key Pro-inflammatory Effects | Platelet aggregation, increased vascular permeability, leukocyte chemotaxis, cytokine release[3][7][9][10] | Immune cell infiltration, production of IL-6 and IL-8[18] | Production of pro-inflammatory cytokines and chemokines[22] | N/A |
| Key Anti-inflammatory Effects | N/A | Context-dependent | Regulation of lymphocyte egress, immunosuppression[22][25] | Production of IL-10 and TGF-β, suppression of pro-inflammatory cytokines[1][30][31][32] |
| Primary Biosynthesis Pathway | Remodeling pathway during inflammation[3][4][5] | Hydrolysis of lysophosphatidylcholine by autotaxin[12][13][14] | Phosphorylation of sphingosine by sphingosine kinases[21][22] | Synthesized within the cell and translocated to the outer membrane during apoptosis[26][27] |
Experimental Protocols for Comparative Analysis
To experimentally dissect and compare the inflammatory activities of these phospholipids, a variety of in vitro and in vivo assays can be employed. Here, we provide detailed, step-by-step methodologies for three key in vitro assays.
In Vitro Chemotaxis Assay (Boyden Chamber)
This assay measures the ability of a substance to attract motile cells, such as leukocytes.[33][34][35][36]
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Stain_Migrated [label="Stain Migrated Cells"];
Quantify [label="Quantify Migrated Cells"];
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Start -> Add_Chemoattractant;
Add_Cells -> Incubate;
Incubate -> Remove_Non_migrated;
Remove_Non_migrated -> Stain_Migrated;
Stain_Migrated -> Quantify;
Quantify -> End;
}
Boyden Chamber Chemotaxis Assay Workflow.
Methodology:
-
Cell Preparation:
-
Culture appropriate cells (e.g., human neutrophils, monocytes, or a relevant cell line like HL-60) to a sufficient density.
-
Harvest the cells and resuspend them in a serum-free or low-serum medium at a concentration of 1 x 10⁶ cells/mL.
-
Assay Setup:
-
Use a Boyden chamber apparatus with a porous membrane (e.g., 3-8 µm pore size, depending on the cell type).[34]
-
In the lower chamber, add medium containing various concentrations of the chemoattractant (PAF, LPA, or S1P) or a negative control (medium alone).
-
Place the membrane over the lower chamber.
-
Add 100 µL of the cell suspension to the upper chamber.
-
Incubation:
-
Quantification:
-
After incubation, remove the upper chamber and wipe off the non-migrated cells from the top of the membrane.
-
Fix and stain the migrated cells on the underside of the membrane (e.g., with Diff-Quik or crystal violet).
-
Count the number of migrated cells in several high-power fields under a microscope. Alternatively, eluted the stain and measure the absorbance.[33]
Cytokine Release Assay (ELISA-based)
This assay quantifies the amount of a specific cytokine (e.g., TNF-α, IL-6, IL-8) released by cells in response to a stimulus.
Methodology:
-
Cell Seeding:
-
Seed immune cells (e.g., peripheral blood mononuclear cells (PBMCs), macrophages, or a cell line like THP-1) in a 96-well plate at an appropriate density (e.g., 2 x 10⁵ cells/well).
-
Allow the cells to adhere and stabilize overnight.
-
Stimulation:
-
Remove the culture medium and replace it with fresh medium containing various concentrations of the inflammatory phospholipid (PAF, LPA, or S1P) or a vehicle control.
-
For some experiments, a co-stimulant like lipopolysaccharide (LPS) may be used.
-
Incubation:
-
Supernatant Collection:
-
Centrifuge the plate to pellet the cells.
-
Carefully collect the supernatant, which contains the secreted cytokines.
-
Quantification (ELISA):
-
Perform a sandwich ELISA for the cytokine of interest according to the manufacturer's instructions.
-
Briefly, this involves coating a plate with a capture antibody, adding the collected supernatants, followed by a detection antibody, a substrate, and then measuring the absorbance.
-
Calculate the cytokine concentration based on a standard curve.
G-Protein Coupled Receptor (GPCR) Activation Assay ([³⁵S]GTPγS Binding)
This functional assay directly measures the activation of G-proteins upon ligand binding to a GPCR.[37][38][39][40][41]
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Start [label="Start"];
Prepare_Membranes [label="Prepare Cell Membranes\nExpressing Receptor"];
Incubate_Components [label="Incubate Membranes with\nLigand (PAF, LPA, S1P),\nGDP, and [³⁵S]GTPγS"];
Separate_Bound [label="Separate Bound from\nFree [³⁵S]GTPγS\n(Filtration)"];
Measure_Radioactivity [label="Measure Radioactivity\nof Bound [³⁵S]GTPγS"];
End [label="End"];
Start -> Prepare_Membranes;
Prepare_Membranes -> Incubate_Components;
Incubate_Components -> Separate_Bound;
Separate_Bound -> Measure_Radioactivity;
Measure_Radioactivity -> End;
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[³⁵S]GTPγS Binding Assay Workflow.
Methodology:
Conclusion
The world of inflammatory phospholipids is one of intricate signaling networks and diverse biological outcomes. While PAF, LPA, and S1P are potent pro-inflammatory mediators, their specific receptor interactions and downstream effects create distinct inflammatory signatures. In stark contrast, phosphatidylserine serves as a crucial signal for the resolution of inflammation and the maintenance of immune tolerance. A thorough understanding of the comparative biology of these lipid mediators, grounded in robust experimental data, is essential for the development of novel therapeutic strategies that can selectively target the detrimental aspects of inflammation while promoting its resolution. The experimental protocols provided herein offer a starting point for researchers to further unravel the complex interplay of these fascinating molecules.
References
- Nagata, S., Suzuki, J., Segawa, K., & Fujii, T. (2020). Exposure of phosphatidylserine on the cell surface.
-
Platelet-activating factor. (2023, December 2). In Wikipedia. [Link]
- Spiegel, S., & Milstien, S. (2003). Sphingosine-1-phosphate: an enigmatic signalling lipid. Nature reviews Molecular cell biology, 4(5), 397-407.
-
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Platelet-activating factor receptor. Retrieved March 26, 2024, from [Link]
- Spiegel, S., & Milstien, S. (2011). The outs and the ins of sphingosine-1-phosphate in immunity. Nature reviews Immunology, 11(6), 403-415.
- Brinkmann, V., Billich, A., Baumruker, T., Heining, P., Schmouder, R., Francis, G., ... & Herslof, B. (2010). Fingolimod (FTY720): discovery and development of an oral drug to treat multiple sclerosis. Nature reviews Drug discovery, 9(11), 883-897.
- Alvarez, S. E., Milstien, S., & Spiegel, S. (2007). Autotaxin and sphingosine-1-phosphate in the regulation of cell proliferation and survival. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1771(9), 1182-1192.
- Milligan, G. (2003). Use of the GTPγS ([35S] GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. British journal of pharmacology, 140(5), 849-855.
- Tyurin, V. A., Tyurina, Y. Y., Feng, W., Mnuskin, A., Jiang, J., Tang, M., ... & Kagan, V. E. (2017). A mitochondrial pathway for biosynthesis of lipid mediators.
-
Creative Bioarray. (n.d.). GTPγS Binding Assay. Retrieved March 26, 2024, from [Link]
- Ishii, S., Nagase, T., & Shimizu, T. (2004). Platelet-activating factor receptor.
- Martin, S. J., Reutelingsperger, C. P., McGahon, A. J., Rader, J. A., van Schie, R. C., LaFace, D. M., & Green, D. R. (1995). Early redistribution of plasma membrane phosphatidylserine is a general feature of apoptosis regardless of the initiating stimulus: inhibition by overexpression of Bcl-2 and Abl. The Journal of experimental medicine, 182(5), 1545-1556.
- Fadok, V. A., Bratton, D. L., Konowal, A., Freed, P. W., Westcott, J. Y., & Henson, P. M. (1998). Macrophages that have ingested apoptotic cells in vitro inhibit proinflammatory cytokine production through autocrine/paracrine mechanisms involving TGF-beta, PGE2, and PAF.
- An, S., Bleu, T., Hallmark, O. G., & Goetzl, E. J. (1998). Characterization of a novel subtype of human G protein-coupled receptor for lysophosphatidic acid. Journal of Biological Chemistry, 273(14), 7906-7910.
- Pinto, C., Teixeira, M., & D'Acquisto, F. (2016). The interplay between EGFR and the platelet-activating factor/PAF receptor signaling axis mediates aggressive behavior of cervical cancer. Frontiers in pharmacology, 7, 512.
- Justus, C. R., Leffler, N., Ruiz-Echevarria, M. J., & Yang, L. V. (2014). An experimental protocol for the Boyden chamber invasion assay with absorbance readout. Journal of visualized experiments: JoVE, (88), 51046.
- Birge, R. B., Boeltz, S., Kumar, S., Carlson, J., Wanderley, J., Calianese, D., ... & Ucker, D. S. (2016). Phosphatidylserine is a global immunosuppressive signal in efferocytosis, infectious disease, and cancer.
- Pyne, S., & Pyne, N. J. (2010). Sphingosine 1-phosphate and cancer.
- Gurgui, M., Piqueras, L., Martinez-Cuesta, M. A., & Sanz, M. J. (2010). Sphingosine-1-phosphate signaling in the cross-talk between inflammation and coagulation. Current pharmaceutical design, 16(25), 2795-2804.
- van der Bend, R. L., de Widt, J., van Corven, E. J., Moolenaar, W. H., & van Blitterswijk, W. J. (1992). The biologically active phospholipid, lysophosphatidic acid, induces mitogenesis in fibroblast-like cells, established via a G-protein-coupled receptor. Biochemical Journal, 285(Pt 1), 235.
- Snyder, F. (1995). Platelet-activating factor: the biosynthetic and catabolic enzymes. Biochemical Journal, 305(3), 689-705.
- Lin, M. E., Herr, D. R., & Chun, J. (2010). Lysophosphatidic acid (LPA) receptors: signaling properties and disease relevance.
- Segawa, K., & Nagata, S. (2015). An apoptotic 'eat me' signal: phosphatidylserine exposure. Trends in cell biology, 25(11), 639-650.
- Honda, Z. I., Ishii, S., & Shimizu, T. (2002). Platelet-activating factor receptor. Journal of biochemistry, 131(6), 773-779.
- Umezu-Goto, M., Kishi, Y., Taira, A., Hama, K., Dohmae, N., Takio, K., ... & Aoki, J. (2002). Autotaxin has lysophospholipase D activity leading to tumor cell growth and motility by lysophosphatidic acid production. Journal of Cell Biology, 158(2), 227-233.
- Stafforini, D. M., McIntyre, T. M., Zimmerman, G. A., & Prescott, S. M. (2003). Platelet-activating factor, a pleiotrophic mediator of physiological and pathological processes. Critical care medicine, 31(8), S337-S349.
- Harrison, C., & Traynor, J. R. (2003). The [35S] GTPγS binding assay: a functional assay for G protein-coupled receptors. Life sciences, 74(2-3), 215-235.
- Prescott, S. M., Zimmerman, G. A., & McIntyre, T. M. (1990). Platelet-activating factor. Journal of Biological Chemistry, 265(29), 17381-17384.
- Chun, J., Hla, T., Lynch, K. R., Spiegel, S., & Moolenaar, W. H. (2010). International Union of Basic and Clinical Pharmacology. LXXVIII. Lysophospholipid receptor nomenclature. Pharmacological reviews, 62(4), 579-587.
- Proia, R. L., & Hla, T. (2015). Emerging biology of sphingosine-1-phosphate: its role in pathogenesis and therapy.
- Darabi, M., Aniort, J., Hejazi, L., Le Guern, N., Boytsov, N., Guerin-Caillart, A., ... & Kontush, A. (2022). Phosphatidylserine enhances anti-inflammatory effects of reconstituted HDL in macrophages via distinct intracellular pathways. The FASEB Journal, 36(5), e22274.
- Fadok, V. A., de Cathelineau, A., Daleke, D. L., Henson, P. M., & Bratton, D. L. (2001). Loss of phospholipid asymmetry and surface exposure of phosphatidylserine is required for recognition of apoptotic cells by macrophages and fibroblasts. The Journal of biological chemistry, 276(2), 1071-1077.
- Murph, M., Scaccia, L. A., Volpicelli, G., & Milla, S. (2008). LPA3-receptor-mediated effects in ovarian cancer. Gynecologic oncology, 108(2), 438-445.
- Kunkel, G. T., Maceyka, M., Milstien, S., & Spiegel, S. (2013). Targeting the sphingosine-1-phosphate axis in cancer, inflammation and beyond. Nature reviews Drug discovery, 12(9), 688-702.
- Cartier, A., & Hla, T. (2019). Sphingosine 1-phosphate (S1P) and S1P receptors in cancer and inflammation. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1864(10), 1438-1448.
-
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Lysophospholipid (LPA) receptors. Retrieved March 26, 2024, from [Link]
- Ryan, U. S., & Schultz, D. R. (1990). Biosynthesis of platelet-activating factor by two-cell mouse embryos. Journal of reproduction and fertility. Supplement, 42, 165-176.
- Shindou, H., Hishikawa, D., Nakanishi, H., Harayama, T., Ishii, S., Taguchi, R., & Shimizu, T. (2007). A single enzyme catalyzes the synthesis of the precursor of platelet-activating factor and other ether-linked phospholipids. The Journal of biological chemistry, 282(9), 6532-6539.
- Aoki, J., Taira, A., Takanezawa, Y., Kishi, Y., & Hama, K. (2008). Two pathways for lysophosphatidic acid production. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1781(9), 513-518.
- Dillon, S., Agrawal, A., Van Dyke, T., Landreth, G., & McCauley, L. (2007). A phosphatidylserine species inhibits a range of TLR, but not IL-1β, induced inflammatory responses by disruption of membrane microdomains. PloS one, 2(10), e1029.
-
Sartorius. (n.d.). Chemotaxis Cell Migration & Invasion. Retrieved March 26, 2024, from [Link]
- Strange, P. G. (2008). Use of the GTPγS ([35S] GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. British journal of pharmacology, 153(7), 1393-1403.
- Lee, C. W., Rivera, R., Gardell, S., Dubin, A. E., & Chun, J. (2006). GPR92 as a new G12/13-and Gq-coupled lysophosphatidic acid receptor that increases blood pressure. The Journal of biological chemistry, 281(33), 23589-23597.
- Yung, Y. C., Stoddard, N. C., & Chun, J. (2014). LPA receptor signaling: pharmacology, physiology, and pathophysiology. Journal of lipid research, 55(7), 1192-1214.
- Taylor, J. M., & Neubig, R. R. (2010). [35S] GTPγS binding in G protein-coupled receptor assays. Methods in molecular biology (Clifton, N.J.), 661, 303-316.
- Iqbal, A. J., & McNeill, E. (2018). In Vitro Migration Assays. Methods in molecular biology (Clifton, N.J.), 1749, 277-286.
- Huynh, M. L., Fadok, V. A., & Henson, P. M. (2002). Phosphatidylserine-dependent ingestion of apoptotic cells promotes TGF-beta1 secretion and the resolution of inflammation.
-
Cell Biolabs, Inc. (n.d.). Chemotaxis Assays. Retrieved March 26, 2024, from [Link]
Sources
